5-(2-Chloro-4-methylphenyl)pyridin-3-ol

• IUPAC Name: 5-(2-chloro-4-methylphenyl)pyridin-3-ol
• InChI: InChI=1S/C12H10ClNO/c1-8-2-3-11(12(13)4-8)9-5-10(15)7-14-6-9/h2-7,15H,1H3
• InChI Key: NKRPNFZFKYDOAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=CN=C2)O)Cl
• Molecular Formula: C12H10ClNO
• DSSTOX Substance ID: DTXSID30682833
• Molecular Weight: 219.66 g/mol
• CAS No.: 1258616-35-1

Description

5-(2-Chloro-4-methylphenyl)pyridin-3-ol is a pyridine derivative featuring a hydroxyl group at the 3-position and a 2-chloro-4-methylphenyl substituent at the 5-position of the pyridine ring. The chloro and methyl groups on the phenyl ring influence its electronic and steric properties, making it a compound of interest in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2-Chloro-4-methylphenyl)pyridin-3-ol can be achieved through various synthetic routes. One common method involves the Suzuki-Miyaura cross-coupling reaction. This reaction typically uses a palladium catalyst and boronic acid derivatives to form the carbon-carbon bond between the pyridine ring and the 2-chloro-4-methylphenyl group . The reaction conditions often include:

Catalyst: Palladium(0) or Palladium(II) complexes

Base: Potassium carbonate or sodium hydroxide

Solvent: Tetrahydrofuran (THF) or dimethylformamide (DMF)

Temperature: 80-100°C

Reaction Time: 12-24 hours

Industrial Production Methods

In an industrial setting, the production of 5-(2-Chloro-4-methylphenyl)pyridin-3-ol may involve large-scale batch or continuous flow processes. The use of automated reactors and optimized reaction conditions can enhance yield and purity. The choice of solvents and reagents is crucial to ensure cost-effectiveness and environmental sustainability.

Chemical Reactions Analysis

Types of Reactions

5-(2-Chloro-4-methylphenyl)pyridin-3-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to remove the chlorine atom or to convert the hydroxyl group to a hydrogen atom.

Substitution: The chlorine atom can be substituted with other functional groups such as amines, thiols, or alkyl groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) in anhydrous conditions.

Substitution: Nucleophilic reagents such as sodium azide (NaN₃) or sodium thiolate (NaSR) in polar aprotic solvents.

Major Products

Oxidation: Formation of 5-(2-Chloro-4-methylphenyl)pyridin-3-one.

Reduction: Formation of 5-(2-Chloro-4-methylphenyl)pyridin-3-amine.

Substitution: Formation of various substituted pyridine derivatives depending on the nucleophile used.

Scientific Research Applications

5-(2-Chloro-4-methylphenyl)pyridin-3-ol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and heterocycles.

Biology: Investigated for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Explored as a potential lead compound in drug discovery for its ability to interact with biological targets.

Industry: Utilized in the development of agrochemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-(2-Chloro-4-methylphenyl)pyridin-3-ol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the functional groups present on the molecule.

Comparison with Similar Compounds

a) 5-(4-Chloro-2-methoxyphenyl)pyridin-3-ol (CAS 1017414-83-3)

• Structure : Differs by a methoxy group at the 2-position and a chloro group at the 4-position on the phenyl ring.
• Molecular Formula: C₁₂H₁₀ClNO₂.
• Its CAS number and MFCD18312327 identifier are documented .

b) 2-Chloro-5-fluoropyridin-3-ol

• Structure : Features a fluorine atom at the 5-position and a hydroxyl group at the 3-position.
• Molecular Formula: C₅H₃ClFNO.
• Catalogued with MFCD number and pricing data .

c) 3-Amino-5-methoxypyridin-4-ol·2HCl

• Structure: Contains amino and methoxy groups at the 3- and 5-positions, respectively.
• Molecular Formula : C₆H₉Cl₂N₂O₂.
• Key Properties: The amino group enhances basicity, while the methoxy group contributes to solubility in polar solvents. Documented in catalogs with structural identifiers .

Physicochemical Properties

Table 1: Comparative Physicochemical Data

Compound	Molecular Weight	Melting Point (°C)	Substituent Effects	Reference
5-(2-Chloro-4-methylphenyl)pyridin-3-ol	~235.67*	Not Reported	Chloro and methyl groups increase hydrophobicity.	Deduced from
5-(4-Chloro-2-methoxyphenyl)pyridin-3-ol	251.67	Not Reported	Methoxy group improves solubility in alcohols.
2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)-1-(4-substituted phenyl)pyridine	466–545	268–287	Bulky substituents elevate melting points.
2-Chloro-5-fluoropyridin-3-ol	147.54	Not Reported	Fluorine enhances polarity.

*Calculated based on molecular formula C₁₂H₁₀ClNO.